Cas no 142629-55-8 (2-formyl-5-(hydroxymethyl)-1H-Pyrrole-1-butanoic acid)

• Product Name: 2-formyl-5-(hydroxymethyl)-1H-Pyrrole-1-butanoic acid
• CAS No: 142629-55-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1106040
• Update Time: 2024-07-25

2-formyl-5-(hydroxymethyl)-1H-Pyrrole-1-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-5-(hydroxymethyl)-1H-Pyrrole-1-butanoic acid
• 1H-Pyrrole-1-butanoic acid, 2-formyl-5-(hydroxymethyl)-

• Inchi： 1S/C10H13NO4/c12-6-8-3-4-9(7-13)11(8)5-1-2-10(14)15/h3-4,6,13H,1-2,5,7H2,(H,14,15)
• InChI Key： WNNGLHOQCHCQFK-UHFFFAOYSA-N
• SMILES： OCC1N(CCCC(=O)O)C(C=O)=CC=1

Computed Properties

• Exact Mass: 211.08449

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 479.2±45.0 °C(Predicted)
• PSA: 79.53
• pka: 4.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes